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Compound of Interest

Compound Name: 5-(Carboxyhydroxymethyl)uridine

Cat. No.: B1257005 Get Quote

Chemical Profile & Hazard Identification
Before initiating disposal, you must validate the physical state and chemical nature of the waste

stream. 5-(Carboxyhydroxymethyl)uridine is a modified nucleoside often used as a reference

standard in tRNA research or as a synthetic intermediate in nucleoside analog development.

Property Specification

Chemical Name 5-(Carboxyhydroxymethyl)uridine

Abbreviation chm⁵U

CAS Number
934743-11-0 (Acid form); 89665-83-8 (Methyl

ester derivative)

Physical State Solid (Crystalline powder)

Solubility Soluble in Water, DMSO, Methanol

Hazard Classification
Irritant (Skin Irrit. 2, Eye Irrit.[1][2][3][4] 2A,

STOT SE 3)

RCRA Status

Not P-listed or U-listed; treat as Non-Regulated

Hazardous Waste unless mixed with listed

solvents.
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Critical Safety Directive
While chm⁵U is not classified as acutely toxic, modified nucleosides can exhibit biological

activity. Treat all waste as potentially bioactive. Do not dispose of via sanitary sewer (sink) or

regular trash.

Pre-Disposal Segregation & Handling
Effective disposal begins at the bench. Segregation prevents dangerous chemical

incompatibilities and reduces disposal costs.

A. Solid Waste (Pure Compound & Debris)
Pure Substance: Expired or degraded powder must be collected in a dedicated wide-mouth

jar.

Contaminated Debris: Weigh boats, gloves, and pipette tips contaminated with chm⁵U

should be segregated from general lab trash.

Container: Use High-Density Polyethylene (HDPE) or amber glass containers.

B. Liquid Waste (Stock Solutions & Reaction Mixtures)
Liquid waste must be segregated based on the solvent matrix.

Aqueous Stream: Solutions where water is >90% of the volume (e.g., buffers, cell media).

Organic Stream: Solutions containing DMSO, Methanol, or Acetonitrile.

Note: Do not mix oxidizers (e.g., peroxides) with organic nucleoside waste.

Step-by-Step Disposal Protocols
Protocol 1: Solid Waste Disposal

Containment: Transfer solid chm⁵U into a screw-top container. Double-bag contaminated

debris (gloves/tips) in clear polyethylene bags (minimum 4 mil thickness).

Labeling: Affix a hazardous waste tag.
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Chemical Name: Write "5-(Carboxyhydroxymethyl)uridine" (Do not use abbreviations

like chm⁵U).

Hazard Checkbox: Mark "Irritant" and "Toxic" (precautionary).

Storage: Store in a satellite accumulation area (SAA) until pickup.

Protocol 2: Liquid Waste Disposal
pH Check: Ensure the waste stream is neutral (pH 5–9). If the nucleoside was in an

acidic/basic reaction, neutralize carefully before adding to the waste carboy to prevent heat

generation.

Solvent Compatibility:

Aqueous: Pour into the "Blue" (or site-specific) aqueous waste carboy.

Organic: Pour into the "Red" (or site-specific) solvent waste carboy (e.g., Halogenated vs.

Non-Halogenated).

Rinsing: Triple-rinse empty stock vials with the compatible solvent. Add the first rinse to the

liquid waste container. Subsequent rinses can often be treated as non-hazardous if the

solvent itself is non-hazardous (check local EHS rules).

Protocol 3: Empty Container Management
Triple Rinse: Rinse the original manufacturer bottle three times with a solvent capable of

dissolving the residue (e.g., water or methanol).

Deface Label: Use a permanent marker to cross out the chemical name and hazard

symbols.

Disposal:

If rinsed with water: Recycle or trash (glass/plastic).[5]

If rinsed with solvent: Let the solvent evaporate in a fume hood (if permitted) or dispose of

the container as solid hazardous waste.
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Decision Logic & Workflow
The following diagram illustrates the decision process for segregating and disposing of chm⁵U

waste streams.

Waste Generation:
5-(Carboxyhydroxymethyl)uridine

Determine Physical State

Solid Waste Type

Solid

Solvent Matrix

Liquid

Pure Chemical/Powder Contaminated Debris
(Gloves, Tips)

Container: Wide-mouth HDPE
or Double-bagged

Action: Affix Hazardous Waste Label
(Full Chemical Name)

Aqueous (>90% Water) Organic (DMSO, MeOH)

Container: Aqueous Waste Carboy Container: Solvent Waste Carboy

Storage: Satellite Accumulation Area
(Secondary Containment)

Final Step: EHS/Contractor Pickup
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Figure 1: Decision matrix for segregating 5-(Carboxyhydroxymethyl)uridine waste streams

based on physical state and solvent composition.

Emergency Procedures (Spill Response)
In the event of a spill, immediate action is required to prevent exposure and contamination.[6]

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

PPE: Don nitrile gloves (double-gloving recommended), safety goggles, and a lab coat. If

powder is airborne, use an N95 respirator or work within a fume hood.

Containment:

Powder Spill: Cover with wet paper towels to prevent dust generation. Scoop into a waste

container.

Liquid Spill: Cover with an inert absorbent (vermiculite or spill pads).[1]

Decontamination: Clean the surface with a 10% bleach solution (to degrade nucleic acid

residues) followed by a water rinse. Collect all cleanup materials as hazardous solid waste.

[1]

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 14367012, 5-(Carboxyhydroxymethyl)uridine. Retrieved from [Link]

University of Wisconsin-Madison (2022).Appendix A: Disposal Procedures by Chemical.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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